N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C12H16N2OS/c1-8-3-4-10(9(2)5-8)14-12(15)11-6-16-7-13-11/h3-5,11,13H,6-7H2,1-2H3,(H,14,15)
• InChI Key: WJYKZASSPVLZDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CSCN2)C
• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol

Description

N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide, also known as DMTC, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMTC belongs to the class of thiazolidine-4-carboxamide derivatives, which have been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects.

Mechanism of Action

Target of Action

N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide, also known as Amitraz, primarily targets the alpha-adrenergic receptors and octopamine receptors in the central nervous system . It also inhibits monoamine oxidases and prostaglandin synthesis .

Mode of Action

Amitraz acts as an alpha-adrenergic agonist . It interacts with its targets, leading to overexcitation in insects . This overexcitation eventually results in paralysis and death .

Biochemical Pathways

The effectiveness of Amitraz is traced back to its interaction with the alpha-adrenergic and octopamine receptors, and its inhibition of monoamine oxidases and prostaglandin synthesis . These interactions affect various biochemical pathways, leading to a wide range of effects, including direct lethality, excitant-repellant behavioral effects, and chemosterilization for the target species .

Pharmacokinetics

The pharmacokinetics of Amitraz involve its metabolism into several compounds. The major metabolites include N-(2,4-dimethylphenyl)-N’-methylformamidine (DMPF) , 2,4-dimethylformanilide (DMF) , and 2,4-dimethylaniline (DMA) . These metabolites are the result of the hydrolysis of Amitraz . The pharmacokinetics of Amitraz and its metabolites in mammals are yet to be fully understood .

Result of Action

The molecular and cellular effects of Amitraz’s action include overexcitation, paralysis, and death in insects . In mammals, Amitraz is less harmful and is primarily used as an insecticide against mite- or tick-infestation .

Action Environment

Amitraz is volatile and almost insoluble in water . Based on its chemical properties, it is only slightly mobile with a low potential for leaching to groundwater . Its action, efficacy, and stability can be influenced by environmental factors such as temperature, pH, and the presence of other chemicals .

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. Additionally, this compound exhibits potent biological activity, making it a useful tool for studying various cellular processes. However, this compound also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide, including the development of more efficient synthesis methods and the investigation of its potential therapeutic applications in various disease states. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential side effects or toxicity associated with its use.

Scientific Research Applications

N-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the fields of cancer and inflammation. Studies have shown that this compound exhibits potent anti-inflammatory effects, which may be attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to exhibit antitumor effects, with studies demonstrating its ability to induce apoptosis in cancer cells.